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Introduction

The Right-On™ system is a novel fluorescence microscopy application designed for the real-
time visualization of endogenous messenger RNA (mRNA) in living cells. This technology
utilizes a fluorescence "turn-on" mechanism, where the fluorescent signal is generated only
upon the probe binding to its specific mMRNA target. This approach significantly reduces
background noise and enhances the signal-to-noise ratio, enabling sensitive and dynamic
tracking of MRNA molecules. The ability to monitor mRNA localization and transport within
living cells provides invaluable insights into gene expression regulation, cellular development,
and disease pathology.[1] This document provides detailed application notes and protocols for
the use of the Right-On™ system in fluorescence microscopy.

Principle of the Right-On™ System

The Right-On™ system employs a specially engineered RNA-based probe that remains in a
non-fluorescent state when unbound. The probe is designed with sequences complementary to
a specific target mMRNA. Upon hybridization to the target mRNA, the probe undergoes a
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conformational change that stabilizes a binding pocket for a small molecule fluorophore, such
as DFHBI (3,5-difluoro-4-hydroxybenzylidene imidazolinone). The binding of the fluorophore
within this stabilized structure results in a significant increase in fluorescence emission,
effectively "turning on" the signal only at the site of the target mRNA.[1]

Diagram of the Right-On™ Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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